2-Bromo-5-methoxyphenylboronic acid
Overview
Description
2-Bromo-5-methoxyphenylboronic acid is a chemical compound with the molecular formula C7H8BBrO3 . It has a molecular weight of 230.85200 .
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-methoxyphenylboronic acid is represented by the formula BrC6H3(OCH3)B(OH)2 .Chemical Reactions Analysis
2-Bromo-5-methoxyphenylboronic acid is known to be a reactant in Suzuki-Miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling, which is used to form carbon-carbon bonds .Physical And Chemical Properties Analysis
2-Bromo-5-methoxyphenylboronic acid has a density of 1.61g/cm3, a boiling point of 376.6ºC at 760 mmHg, and a melting point of 214-216ºC . Its flash point is 181.6ºC .Scientific Research Applications
Hydrolysis Studies
2-Bromo-5-methoxyphenylboronic acid can be used in the study of hydrolysis of phenylboronic pinacol esters. The kinetics of this hydrolysis is dependent on the substituents in the aromatic ring, and the pH strongly influences the rate of the reaction .
Suzuki-Miyaura Coupling
This compound is a key reactant in Suzuki-Miyaura coupling reactions. The broad application of this coupling arises from the exceptionally mild and functional group tolerant reaction conditions, the relatively stable, readily prepared and generally environmentally benign nature of the organoboron reagents .
Synthesis of Benzotriazole-containing Organic Sensitizers
2-Bromo-5-methoxyphenylboronic acid can be used as a reactant in the synthesis of benzotriazole-containing organic sensitizers .
Synthesis of Meso-Polyarylamide-BODIPY Hybrids
This compound can also be used in the synthesis of meso-polyarylamide-BODIPY hybrids .
Synthesis of Ratanhine
It can be used in Suzuki-Miyaura coupling for the synthesis of ratanhine .
Microwave-assisted Sonogashira Reactions
2-Bromo-5-methoxyphenylboronic acid can be used in microwave-assisted Sonogashira reactions for the synthesis of ethynylarylboronates .
Synthesis of Tweezers-like Aromatic Molecules
This compound can be used as a reactant for the synthesis of tweezers-like aromatic molecules with luminescent properties .
Suzuki-Miyaura Cross-Coupling Reactions
2-Bromo-5-methoxyphenylboronic acid can be used in Suzuki-Miyaura cross-coupling reactions .
Mechanism of Action
Target of Action
The primary target of 2-Bromo-5-methoxyphenylboronic acid is the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process, which is widely applied in organic synthesis .
Mode of Action
In the Suzuki-Miyaura cross-coupling reaction, 2-Bromo-5-methoxyphenylboronic acid interacts with its targets through two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction is the primary biochemical pathway affected by 2-Bromo-5-methoxyphenylboronic acid . This reaction allows for the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis. The downstream effects of this pathway include the synthesis of various organic compounds .
Pharmacokinetics
It’s known that the compound has a molecular weight of 23085200, a density of 161g/cm3, and a boiling point of 3766ºC at 760 mmHg . These properties may influence its bioavailability.
Result of Action
The result of the action of 2-Bromo-5-methoxyphenylboronic acid is the formation of new carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction . This can lead to the synthesis of a wide range of organic compounds .
Action Environment
The action of 2-Bromo-5-methoxyphenylboronic acid can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reaction is known to be exceptionally mild and functional group tolerant . Therefore, the reaction conditions can significantly impact the efficacy and stability of the compound.
Safety and Hazards
This compound is harmful by inhalation, in contact with skin, and if swallowed . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and storing it in a locked up place .
properties
IUPAC Name |
(2-bromo-5-methoxyphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BBrO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJQKEDXKQVNQPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)OC)Br)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BBrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649526 |
Source
|
| Record name | (2-Bromo-5-methoxyphenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.85 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-methoxyphenylboronic acid | |
CAS RN |
89694-44-0 |
Source
|
| Record name | (2-Bromo-5-methoxyphenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649526 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-methoxybenzeneboronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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